Cas no 1807102-41-5 (6-Bromo-2-mercapto-3-nitropyridine)

• Product Name: 6-Bromo-2-mercapto-3-nitropyridine
• CAS No: 1807102-41-5
• MF: C₅H₃BrN₂O₂S
• MW: 235.058518648148
• CID: 4901250
• Update Time: 2023-08-20

6-Bromo-2-mercapto-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-mercapto-3-nitropyridine

• Inchi： 1S/C5H3BrN2O2S/c6-4-2-1-3(8(9)10)5(11)7-4/h1-2H,(H,7,11)
• InChI Key： MUUDQMRZESZWHW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N1)=S)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: 1.7
• Topological Polar Surface Area: 89.9